Cas no 1870384-27-2 (1-(oxolan-3-yl)-1H-indol-5-amine)

• Product Name: 1-(oxolan-3-yl)-1H-indol-5-amine
• CAS No: 1870384-27-2
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5837347
• PubChem ID: 165749861
• Update Time: 2025-10-12

1-(oxolan-3-yl)-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1870384-27-2
• EN300-1109073
• 1-(oxolan-3-yl)-1H-indol-5-amine

• Inchi： 1S/C12H14N2O/c13-10-1-2-12-9(7-10)3-5-14(12)11-4-6-15-8-11/h1-3,5,7,11H,4,6,8,13H2
• InChI Key： DBODPDZIUKTCDG-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.2Ų

Additional information on 1-(oxolan-3-yl)-1H-indol-5-amine

Professional Introduction to 1-(oxolan-3-yl)-1H-indol-5-amine (CAS No. 1870384-27-2)

1-(oxolan-3-yl)-1H-indol-5-amine, identified by the CAS number 1870384-27-2, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a fusion of an oxolane ring with an indole core, making it a promising scaffold for the development of novel bioactive molecules. The unique structural motif of this compound positions it as a candidate for further exploration in drug discovery, particularly in the quest for innovative therapeutic agents targeting various diseases.

The oxolane moiety, a five-membered oxygen-containing cyclic ether, introduces rigidity and functional diversity to the molecular framework. This structural feature is often exploited in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity to biological targets. In contrast, the indole ring is a well-documented pharmacophore found in numerous bioactive natural products and pharmaceuticals. Its presence in 1-(oxolan-3-yl)-1H-indol-5-amine suggests potential interactions with biological receptors and enzymes, making it a valuable building block for synthetic chemists.

In recent years, the synthesis and functionalization of indole derivatives have been extensively studied due to their broad spectrum of biological activities. These activities range from antimicrobial and anti-inflammatory effects to more complex mechanisms involving modulation of signal transduction pathways and enzyme inhibition. The incorporation of an oxolane ring into the indole scaffold in 1-(oxolan-3-yl)-1H-indol-5-amine may lead to novel pharmacological profiles that are distinct from those of traditional indole-based compounds.

The chemical synthesis of 1-(oxolan-3-yl)-1H-indol-5-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies often include cyclization reactions, nucleophilic substitutions, and functional group interconversions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to construct the desired carbon-carbon bonds efficiently. The development of scalable synthetic routes is crucial for the commercial production of this compound and its derivatives.

The pharmacological evaluation of 1-(oxolan-3-yl)-1H-indol-5-amine has been a focus of several research groups aiming to uncover its therapeutic potential. Preclinical studies have suggested that this compound may exhibit inhibitory activity against specific enzymes or receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The oxolane ring is thought to contribute to binding interactions by providing steric constraints and hydrogen bonding opportunities, while the indole amine moiety serves as a key recognition element for biological targets.

The structural versatility of 1-(oxolan-3-yl)-1H-indol-5-amine allows for further derivatization to fine-tune its pharmacological properties. Functional groups on both the oxolane and indole moieties can be modified to alter solubility, metabolic stability, and target specificity. For instance, introduction of hydrophilic or hydrophobic substituents can influence membrane permeability and distribution within the body. Additionally, modifications at the nitrogen atoms can enhance binding interactions with proteins or enzymes.

In conclusion, 1-(oxolan-3-yli)-1H-indol-5-am ine (CAS No. 1870384 -27 -2) represents a structurally fascinating compound with potential applications in pharmaceutical research and drug development. Its unique combination of an oxolane ring and an indole core offers opportunities for designing novel bioactive molecules with tailored pharmacological profiles. Continued investigation into its synthesis, mechanism of action, and therapeutic efficacy will likely uncover new avenues for treating human diseases.